Cas no 17019-07-7 (7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole)

• Product Name: 7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole
• CAS No: 17019-07-7
• MF: C₂₀H₁₆N₂O
• MW: 300.353844642639
• CID: 2924595
• PubChem ID: 5474813
• Update Time: 2024-03-01

7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• jka97
• (e)-7-methoxy-1-(2-phenylethen-1-yl)-9h-pyrido[3,4-b]indole
• 7-methoxy-1-[(E)-2-phenylethenyl]-9H-pyrido[3,4-b]indole

• Inchi： 1S/C20H16N2O/c1-23-15-8-9-16-17-11-12-21-18(20(17)22-19(16)13-15)10-7-14-5-3-2-4-6-14/h2-13,22H,1H3/b10-7+
• InChI Key： GEBJRZUSAZLWAE-JXMROGBWSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC1C(/C=C/C3C=CC=CC=3)=NC=CC2=1

Computed Properties

• Exact Mass: 300.126263138g/mol
• Monoisotopic Mass: 300.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids